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Introduction
3-(2-Iodophenylamino)propanoic acid, a synthetic derivative of β-alanine, belongs to the

broader class of substituted propanoic acid compounds. While extensive research exists for

various derivatives of propanoic acid, including those with demonstrated anti-inflammatory,

antimicrobial, and anticancer properties, a comprehensive in vitro evaluation of this specific

iodinated compound is not readily available in the public scientific literature. This technical

guide, therefore, aims to provide a foundational understanding of the compound's chemical

properties and outlines a series of established in vitro experimental protocols that would be

essential for its initial biological characterization. The methodologies described herein are

based on standard practices for analogous compounds and are intended to serve as a

roadmap for researchers initiating studies on 3-(2-Iodophenylamino)propanoic acid.

Chemical Properties
A summary of the known chemical properties of 3-(2-Iodophenylamino)propanoic acid is

presented in Table 1. This information is crucial for the design and execution of in vitro assays,

including solubility testing and the preparation of stock solutions.
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Property Value Source

CAS Number 38470-21-2 ChemicalBook

Molecular Formula C₉H₁₀INO₂ ChemicalBook

Molecular Weight 291.09 g/mol ChemicalBook

Synonyms N-(2-Iodophenyl)-β-alanine PubChem

N-(o-iodophenyl)-beta-alanine -

Table 1: Chemical Properties of 3-(2-Iodophenylamino)propanoic acid

Proposed In Vitro Evaluation Workflow
The following diagram illustrates a logical workflow for the initial in vitro evaluation of 3-(2-
Iodophenylamino)propanoic acid, starting from basic cytotoxicity screening to more specific

mechanistic assays.
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propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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